Cas no 2172566-95-7 (1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172566-95-7
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6266751
• PubChem ID: 165751218
• Update Time: 2025-10-28

1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
• 2172566-95-7
• EN300-1593785

• Inchi： 1S/C12H20N4O/c1-2-6-10-11(12(13)17)14-15-16(10)9-7-4-3-5-8-9/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： IXNRLCDMQDCYFA-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CCC)N(C2CCCCC2)N=N1)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172566-95-7)

1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172566-95-7, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its cyclohexyl and propyl substituents attached to the triazole ring, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide have been subjects of extensive research due to its promising pharmacological profile. The carboxamide functional group at the 4-position of the triazole ring introduces a polar moiety that enhances the compound's solubility in aqueous solutions, making it more suitable for formulation into drug delivery systems. This property is particularly crucial in medicinal chemistry, where bioavailability and pharmacokinetic behavior are critical determinants of a drug's efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide and biological targets. Studies have demonstrated that the compound exhibits moderate binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary in vitro assays have indicated that this molecule may interfere with the activity of enzymes involved in inflammatory pathways, making it a candidate for further investigation in anti-inflammatory drug development.

The role of heterocyclic compounds like triazoles in medicinal chemistry cannot be overstated. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural versatility of 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide allows for modifications that can fine-tune its pharmacological effects. Researchers have explored various derivatives of this compound to optimize its potency and selectivity against specific disease targets.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The incorporation of cycloalkyl groups such as cyclohexyl into triazole derivatives has been shown to enhance metabolic stability and reduce toxicity. This is particularly relevant in the context of long-term therapeutic regimens where side effects can limit patient compliance. The propyl substituent further contributes to the compound's lipophilicity, which can influence its membrane permeability and distribution within biological systems.

Current research trends indicate that 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide may find applications beyond traditional pharmaceuticals. For example, its structural motif has been explored as a component in materials science applications where triazole-based polymers exhibit enhanced durability and chemical resistance. Additionally, the compound's ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and catalysis.

The synthesis of 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition metal catalysis have been employed to streamline the process and minimize byproduct formation. These techniques align with modern pharmaceutical manufacturing standards aimed at improving efficiency and sustainability.

Evaluation of 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide in preclinical models has provided valuable insights into its potential therapeutic benefits. Animal studies have revealed that the compound demonstrates acceptable safety profiles at doses comparable to those used in human clinical trials for similar therapeutic classes. However, further investigations are necessary to fully elucidate its mechanism of action and long-term effects.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of promising candidates like 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide for drug development pipelines. These platforms enable rapid testing of large libraries of compounds against various biological targets, thereby expediting the discovery process. The compound's unique structure makes it an attractive candidate for HTS campaigns focused on identifying novel bioactive molecules.

Regulatory considerations play a pivotal role in advancing compounds like 1-cyclohexyl-5-propyl-1H-1,2,3-triazole-4-carboxamide through clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates meet stringent quality standards before being advanced into later stages of development. Collaborative efforts between academic researchers and industry partners are essential for navigating regulatory pathways efficiently.

The future prospects for 1-cyclohexyl-5-propyl-hexahydrotriazolotetrazinecarboxylic acid amide (CAS No: 2172566957) are promising given its diverse structural features and potential applications across multiple disciplines including medicine and materials science. Continued research efforts aimed at optimizing its pharmacological properties will be crucial in realizing its full therapeutic potential.